Cas no 2161930-85-2 (4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid
• CAS No: 2161930-85-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5248310
• PubChem ID: 165889375
• Update Time: 2025-05-20

4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, β-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• EN300-263507
• 2161930-85-2
• 4-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylbutanoic acid
• 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-7-9(6-10(14)15)8-4-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： AXOBDIDZUDGKBN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 403.7±28.0 °C(Predicted)
• pka: 4.69±0.10(Predicted)

Additional information on 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid (CAS No. 2161930-85-2)

4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid (CAS No. 2161930-85-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Boc-protected cyclopropylbutanoic acid, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a cyclopropyl group and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile building block for drug discovery and development.

The cyclopropyl moiety in 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This characteristic has led to its widespread use in the design of small molecule inhibitors and peptide mimetics, which are critical in targeting diseases such as cancer, inflammation, and infectious diseases. Researchers are increasingly exploring its potential in protease inhibition and GPCR modulation, two areas that are currently at the forefront of drug development.

One of the most frequently searched questions related to this compound is: "What is the role of Boc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to protect the amino group during chemical reactions, ensuring selective reactivity and preventing unwanted side reactions. This property is invaluable in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic applications. The Boc group can be easily removed under acidic conditions, making it a preferred choice for researchers.

Another hot topic in the scientific community is the application of 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid in the development of COVID-19 therapeutics. While this compound is not directly used as a drug, its derivatives have shown promise in inhibiting viral proteases, which are essential for viral replication. This has sparked interest in its potential as a scaffold for designing antiviral agents, aligning with the global demand for novel treatments against emerging pathogens.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for optimizing the pharmacokinetic properties of drug candidates. Recent studies have highlighted its utility in the synthesis of bioconjugates, which are used in targeted drug delivery systems and imaging agents. The growing interest in precision medicine has further amplified the demand for such advanced intermediates.

Environmental and sustainability considerations are also driving innovation in the production of 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid. Researchers are exploring green chemistry approaches, such as catalytic methods and solvent-free reactions, to minimize waste and reduce the environmental impact of its synthesis. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic that resonates with both industry professionals and environmentally conscious consumers.

In summary, 4-{(tert-butoxy)carbonylamino}-3-cyclopropylbutanoic acid (CAS No. 2161930-85-2) is a multifaceted compound with significant applications in drug discovery, peptide synthesis, and bioconjugation. Its structural features, combined with its synthetic versatility, make it a valuable tool for researchers tackling some of the most pressing challenges in modern medicine. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.